Cas no 247118-08-7 (3-(4-Benzyl-piperazin-1-yl)-benzonitrile)
247118-08-7 structure
Product Name:3-(4-Benzyl-piperazin-1-yl)-benzonitrile
CAS No:247118-08-7
MF:C18H19N3
MW:277.363563776016
CID:1028461
PubChem ID:11652020
Update Time:2025-04-20
3-(4-Benzyl-piperazin-1-yl)-benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Benzylpiperazin-1-yl)benzonitrile
- 3-(4-benzyl-piperazin-1-yl)-benzonitrile
- AGN-PC-00DG1H
- AK137707
- Benzonitrile, 3-[4-(phenylmethyl)-1-piperazinyl]-
- KB-233044
- QC-8613
- SureCN6427438
- 247118-08-7
- G10015
- CS-0450315
- SCHEMBL6427438
- FTZFSWIYQNWLJS-UHFFFAOYSA-N
- DTXSID80470065
- 3-(4-Benzyl-piperazin-1-yl)-benzonitrile
-
- Inchi: 1S/C18H19N3/c19-14-17-7-4-8-18(13-17)21-11-9-20(10-12-21)15-16-5-2-1-3-6-16/h1-8,13H,9-12,15H2
- InChI Key: FTZFSWIYQNWLJS-UHFFFAOYSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN(C2C=CC=C(C#N)C=2)CC1
Computed Properties
- Exact Mass: 277.15807
- Monoisotopic Mass: 277.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 30.3Ų
Experimental Properties
- PSA: 30.27
3-(4-Benzyl-piperazin-1-yl)-benzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-Benzyl-piperazin-1-yl)-benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152924-5g |
3-(4-benzylpiperazin-1-yl)benzonitrile |
247118-08-7 | 95% | 5g |
$746 | 2024-07-28 | |
| TRC | B705193-50mg |
3-(4-Benzyl-piperazin-1-yl)-benzonitrile |
247118-08-7 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B705193-100mg |
3-(4-Benzyl-piperazin-1-yl)-benzonitrile |
247118-08-7 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B705193-500mg |
3-(4-Benzyl-piperazin-1-yl)-benzonitrile |
247118-08-7 | 500mg |
$ 250.00 | 2022-06-06 | ||
| Chemenu | CM152924-5g |
3-(4-benzylpiperazin-1-yl)benzonitrile |
247118-08-7 | 95% | 5g |
$746 | 2021-08-05 | |
| Alichem | A139002830-5g |
3-(4-Benzylpiperazin-1-yl)benzonitrile |
247118-08-7 | 95% | 5g |
$790.02 | 2023-09-02 |
3-(4-Benzyl-piperazin-1-yl)-benzonitrile Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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